Cas no 2229685-60-1 (4-(1H-indol-5-yl)but-3-en-2-amine)

• Product Name: 4-(1H-indol-5-yl)but-3-en-2-amine
• CAS No: 2229685-60-1
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 5856804
• PubChem ID: 165714757
• Update Time: 2025-05-24

4-(1H-indol-5-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1H-indol-5-yl)but-3-en-2-amine
• EN300-1791043
• 2229685-60-1

• Inchi： 1S/C12H14N2/c1-9(13)2-3-10-4-5-12-11(8-10)6-7-14-12/h2-9,14H,13H2,1H3/b3-2+
• InChI Key： ULIOGZPCERZVQK-NSCUHMNNSA-N
• SMILES： N1C=CC2C=C(/C=C/C(C)N)C=CC1=2

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.8Ų

Additional information on 4-(1H-indol-5-yl)but-3-en-2-amine

Comprehensive Overview of 4-(1H-indol-5-yl)but-3-en-2-amine (CAS No. 2229685-60-1): Properties, Applications, and Research Insights

4-(1H-indol-5-yl)but-3-en-2-amine (CAS No. 2229685-60-1) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features an indole core linked to a butenylamine side chain, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential role as a building block for drug discovery, especially in neurological and oncological applications.

The compound's molecular structure combines aromaticity from the indole moiety with the reactivity of an unsaturated amine, enabling diverse chemical modifications. Recent studies highlight its utility in designing small-molecule inhibitors targeting protein-protein interactions—a hot topic in precision medicine. With the rise of AI-driven drug design, compounds like 4-(1H-indol-5-yl)but-3-en-2-amine are increasingly valuable for virtual screening libraries due to their balanced hydrophobicity and hydrogen-bonding capacity.

From a synthetic perspective, this compound exemplifies innovations in green chemistry. Modern protocols emphasize catalyst-free reactions or biocatalytic methods to produce it sustainably—addressing growing concerns about environmental impact in chemical manufacturing. Analytical techniques such as HPLC-MS and NMR spectroscopy are critical for characterizing its purity, as even minor impurities can affect downstream applications in high-throughput screening.

Beyond pharmaceuticals, 4-(1H-indol-5-yl)but-3-en-2-amine shows promise in material science. Its conjugated system could contribute to developing organic semiconductors or fluorescent probes, aligning with trends in wearable sensors and biomedical imaging. Researchers are also exploring its derivatives as antioxidant agents, tapping into the booming market for nutraceuticals and anti-aging formulations.

Frequently asked questions about this compound include its solubility profile (typically soluble in DMSO and methanol), storage conditions (recommended at -20°C under inert atmosphere), and scalability of synthesis. These practical considerations are crucial for industrial adoption. Additionally, computational studies predict its ADMET properties (absorption, distribution, metabolism, excretion, toxicity), a key focus area for drug development pipelines.

In summary, 4-(1H-indol-5-yl)but-3-en-2-amine represents a multifaceted tool for interdisciplinary research. Its relevance to neurodegenerative disease studies, cancer therapeutics, and sustainable chemistry positions it at the forefront of modern scientific inquiry. As structure-activity relationship (SAR) studies advance, this compound may unlock novel pathways for addressing unmet medical needs while adhering to green synthesis principles.